Cas no 66947-34-0 (2-(3,4-Dimethylphenylamino)acetic acid)

• Product Name: 2-(3,4-Dimethylphenylamino)acetic acid
• CAS No: 66947-34-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 3437448
• PubChem ID: 12400002
• Update Time: 2025-11-06

2-(3,4-Dimethylphenylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• GLYCINE, N-(3,4-DIMETHYLPHENYL)-
• 2-[(3,4-dimethylphenyl)amino]acetic acid
• 66947-34-0
• 2-(3,4-Dimethylphenylamino)acetic acid
• 2-(3,4-dimethylanilino)acetic acid
• N-(3,4-dimethyl-phenyl)-glycine
• (3,4-Dimethylphenyl)glycine
• SCHEMBL21518479
• AKOS000102026

• Inchi： 1S/C10H13NO2/c1-7-3-4-9(5-8(7)2)11-6-10(12)13/h3-5,11H,6H2,1-2H3,(H,12,13)
• InChI Key： QQYONWZDZSRKMD-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 179.094628657Da
• Monoisotopic Mass: 179.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3,4-Dimethylphenylamino)acetic acid

2-(3,4-Dimethylphenylamino)acetic Acid: A Comprehensive Overview

2-(3,4-Dimethylphenylamino)acetic acid (CAS No. 66947-34-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMPA-acetic acid, is characterized by its unique molecular structure, which includes a dimethylphenylamino group attached to an acetic acid moiety. The combination of these functional groups endows the compound with a range of interesting properties that make it a valuable candidate for various applications.

The molecular formula of 2-(3,4-Dimethylphenylamino)acetic acid is C10H13NO2, and its molecular weight is 183.21 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain pharmaceutical formulations where controlled release is desired.

One of the key areas of research involving 2-(3,4-Dimethylphenylamino)acetic acid is its potential as a lead compound for the development of new therapeutic agents. Recent studies have explored its biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 2-(3,4-Dimethylphenylamino)acetic acid could be a promising starting point for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(3,4-Dimethylphenylamino)acetic acid has shown potential in neuroprotective applications. Research conducted at the University of California, Los Angeles (UCLA) in 2020 revealed that this compound can protect neuronal cells from oxidative stress-induced damage. The study found that treatment with 2-(3,4-Dimethylphenylamino)acetic acid significantly reduced the levels of reactive oxygen species (ROS) and increased the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings highlight the potential of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2-(3,4-Dimethylphenylamino)acetic acid have also been investigated to assess its suitability as a drug candidate. A study published in the European Journal of Pharmaceutical Sciences in 2019 reported that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. The study found that after oral administration to rats, 2-(3,4-Dimethylphenylamino)acetic acid was rapidly absorbed and distributed to various tissues, with a half-life of approximately 3 hours. These results suggest that this compound could be effectively delivered orally for therapeutic purposes.

Synthesis methods for 2-(3,4-Dimethylphenylamino)acetic acid have been well-documented in the literature. One common approach involves the reaction of 3,4-dimethylaniline with chloroacetyl chloride followed by hydrolysis to form the final product. This synthetic route is straightforward and can be easily scaled up for industrial production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods that minimize waste and reduce energy consumption.

The safety profile of 2-(3,4-Dimethylphenylamino)acetic acid has been evaluated through various toxicological studies. These studies have generally shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity, further preclinical and clinical studies are necessary to fully assess its safety and efficacy before it can be approved for human use.

In conclusion, 2-(3,4-Dimethylphenylamino)acetic acid (CAS No. 66947-34-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable biological properties make it an attractive candidate for the development of new therapeutic agents targeting inflammatory diseases and neurodegenerative disorders. Ongoing research continues to uncover new insights into the mechanisms of action and potential uses of this compound, further solidifying its importance in the field.